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Compound of Interest

Compound Name: Antimony dioxide

Cat. No.: B1143592

For Immediate Reference: Key Safety and Handling Information for Antimony Dioxide

This document provides critical safety and logistical guidance for researchers, scientists, and
drug development professionals working with Antimony Dioxide (Sb20s). Adherence to these
protocols is essential for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Antimony dioxide is a white, crystalline solid that is insoluble in water.[1] It is classified as a
suspected carcinogen by inhalation and can cause irritation to the skin, eyes, and respiratory
tract.[2][3] Prolonged or repeated skin contact may lead to "antimony measles," a pimply skin
eruption.[4] Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling Antimony Dioxide
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Protection Type

Specific Requirements

Rationale

Respiratory Protection

NIOSH/MSHA approved dust
respirator.[2] For exposures
potentially exceeding 50
mg/m3, a NIOSH-approved
self-contained breathing
apparatus (SCBA) with a full

facepiece is required.[5]

To prevent inhalation of dust,
which is a primary route of
exposure and can cause
respiratory tract irritation and is

a suspected carcinogen.[2]

Hand Protection

Chemical resistant,

impermeable gloves.[6][7]

To prevent skin contact, which

can cause irritation.[4]

Eye Protection

Chemical safety goggles with
side-shields or a face shield.[4]
[5] Contact lenses should not
be worn when handling this

substance.[5]

To protect eyes from dust
particles that can cause

irritation.[4]

Protective Clothing

Long-sleeved overalls, closed
footwear, and other protective
clothing to prevent skin

exposure.[2][4]

To minimize skin contact with

the compound.[2]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk and maintain a

safe laboratory environment.

Handling:

e Ventilation: Always handle antimony dioxide in a well-ventilated area.[6] Local exhaust

ventilation is preferred to control contaminant dispersion at its source.[2]

¢ Avoid Dust Formation: Take precautions to avoid the formation and dispersal of dust.[2][4]

Where possible, use automated transfer systems for moving the substance from storage to

process containers.[5]
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» Hygiene Practices: Do not eat, drink, or smoke in areas where antimony dioxide is handled.
[5] Wash hands thoroughly after handling and before breaks.[2] Emergency eye wash
fountains and safety showers should be readily available.[4]

Storage:
o Containers: Store in tightly closed, suitable containers.[8]

o Location: Keep in a dry, cool, and well-ventilated place.[7][8] The storage area should be
locked up or accessible only to authorized personnel.

e Incompatible Materials: Avoid storage with strong acids, strong bases, and reducing agents.

[8]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Table 2: Emergency First Aid Procedures
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Exposure Route Immediate Action

Move the affected person to fresh air. If
) breathing is difficult or has stopped, provide
Inhalation . o ) ) )
artificial respiration and seek immediate medical

attention.[2]

Remove contaminated clothing and wash the
i affected area with soap and plenty of water.[2] If
Skin Contact S ) ]
irritation develops or persists, seek medical

attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact ]

[2] Remove contact lenses if present and easy

to do.[4] Seek medical attention.[2]

Do NOT induce vomiting.[4] Rinse the mouth
) with water. If the person is conscious, give 1 or
Ingestion . .
2 glasses of water to dilute the chemical.[1]

Seek immediate medical attention.[4]

Spill Response:

Evacuate: Evacuate all non-essential personnel from the spill area.[5]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: Prevent the spill from entering drains or waterways.[4][7]

Cleanup:

o For small spills, sweep or vacuum the material and place it in a suitable, sealed container
for disposal.[4] Use a vacuum cleaner equipped with a HEPA filter.[9]

o Avoid generating dust during cleanup.[4]

o After cleanup, ventilate and wash the area.[5]
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o PPE: All personnel involved in the cleanup must wear the appropriate PPE as outlined in
Table 1.[4]

Disposal Plan
Antimony dioxide and any contaminated materials should be disposed of as hazardous
waste.[5]

o Containers: Collect waste material in suitable, closed, and properly labeled containers.[2]

o Regulations: Dispose of contents and containers in accordance with all local, regional,
national, and international regulations.[7] Contact your state's Department of Environmental
Protection (DEP) or the regional office of the Environmental Protection Agency (EPA) for
specific guidance.[5]

Workflow for Safe Handling and Disposal of Antimony Dioxide
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Figure 1: Workflow for Safe Handling and Disposal of Antimony Dioxide

Click to download full resolution via product page

Caption: Workflow for Antimony Dioxide Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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